Cas no 278777-48-3 (2-(Butanoyloxy)propane-1,2,3-tricarboxylic acid)

• Product Name: 2-(Butanoyloxy)propane-1,2,3-tricarboxylic acid
• CAS No: 278777-48-3
• MF: C₁₀H₁₄O₈
• MW: 262.213364124298
• CID: 2838989
• Update Time: 2023-08-07

2-(Butanoyloxy)propane-1,2,3-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Butanoyloxy)propane-1,2,3-tricarboxylic acid

• Inchi： 1S/C10H14O8/c1-2-3-8(15)18-10(9(16)17,4-6(11)12)5-7(13)14/h2-5H2,1H3,(H,11,12)(H,13,14)(H,16,17)
• InChI Key： IPJYAQLGXSFZPA-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 343
• XLogP3: -0.6
• Topological Polar Surface Area: 138